2-Phenylbicyclo[3.2.1]oct-2-en-6-one

• CAS No.: 61414-96-8
• Molecular Formula: C14H14O
• Molecular Weight: 198.26 g/mol
• IUPAC Name: 2-phenylbicyclo[3.2.1]oct-2-en-6-one
• InChI: InChI=1S/C14H14O/c15-14-9-12-8-11(14)6-7-13(12)10-4-2-1-3-5-10/h1-5,7,11-12H,6,8-9H2
• InChI Key: QESDMQJTRAXODN-UHFFFAOYSA-N
• Canonical SMILES: C1C=C(C2CC1C(=O)C2)C3=CC=CC=C3

Description

2-Phenylbicyclo[3.2.1]oct-2-en-6-one is a bicyclic organic compound featuring a fused seven-membered ring system with a phenyl substituent at the 2-position and a ketone group at the 6-position. Its unique bicyclic framework confers distinct steric and electronic properties, making it relevant in synthetic chemistry and materials science. While direct data on this compound are sparse in the provided evidence, insights can be drawn from structurally related bicyclo[3.2.1]octane derivatives and their analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Phenylbicyclo[3.2.1]oct-2-en-6-one typically involves the reaction of furfural with cyclic secondary amines, followed by further reactions with benzaldehyde and cyanoacetates. This sequential reaction affords new 2,4-dicyano-8-(R2N)-6-oxo-3-phenylbicyclo[3.2.1]octane-2,4-dicarboxylates as racemic diastereomers . The reaction conditions often include the use of ethanol as a solvent and a reaction time of around 12 hours .

Industrial Production Methods

While specific industrial production methods for 2-Phenylbicyclo[3.2.1]oct-2-en-6-one are not well-documented, the general approach would likely involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions to ensure high yield and purity, as well as implementing cost-effective and environmentally friendly processes.

Chemical Reactions Analysis

Types of Reactions

2-Phenylbicyclo[3.2.1]oct-2-en-6-one can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen.

Reduction: This involves the addition of hydrogen or the removal of oxygen.

Substitution: This involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions can vary widely depending on the desired transformation but often involve controlled temperatures and specific solvents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a ketone or an alcohol, while reduction could produce a hydrocarbon. Substitution reactions could introduce new functional groups, such as halides or amines.

Scientific Research Applications

2-Phenylbicyclo[3.2.1]oct-2-en-6-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the construction of complex molecular architectures.

Biology: Its derivatives have been studied for their potential biological activities, including as serotonin-dopamine reuptake inhibitors.

Medicine: The compound’s structure serves as a basis for developing new pharmaceuticals, particularly those targeting the central nervous system.

Industry: It is used in the synthesis of polycyclic sesquiterpenoids, which are important in the fragrance and flavor industries.

Mechanism of Action

The mechanism of action of 2-Phenylbicyclo[3.2.1]oct-2-en-6-one involves its interaction with specific molecular targets and pathways. For instance, its derivatives act as serotonin-dopamine reuptake inhibitors, affecting neurotransmitter levels in the brain . The compound’s bicyclic structure allows it to fit into specific binding sites, modulating the activity of enzymes and receptors involved in these pathways.

Comparison with Similar Compounds

Data Tables

Table 1: Comparative Properties of Bicyclo[3.2.1]octane Derivatives

Compound	Molecular Formula	Substituents	Key Reactivity	Reference
2-Phenylbicyclo[3.2.1]oct-2-en-6-one	C₁₃H₁₂O	Phenyl (C2), Ketone (C6)	Electrophilic substitution, ketone reactions
8-Oxabicyclo[3.2.1]oct-6-en-2-one	C₇H₈O₂	Oxygen (bridge), Ketone (C2)	Polar reactions, heterocyclic synthesis
2-Phenylbicyclo[3.2.1]oct-6-ene	C₁₃H₁₄	Phenyl (C2), Alkene (C6)	Decarbonylation, cycloaddition
Chloro-dibenzobicyclo[3.2.1]octadiene	C₁₄H₁₀Cl₂	Chlorine (C4/C5)	Nucleophilic substitution